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Compound of Interest

Compound Name: PCM19

Cat. No.: B1577075 Get Quote

Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals

handling materials designated as PCM19, understanding the correct disposal procedures is

paramount. However, "PCM19" is a designation applied to various chemical products with

different compositions and hazard profiles. Therefore, the first and most crucial step is to

identify the specific type of PCM19 you are using by consulting its Safety Data Sheet (SDS).

This guide provides essential information on the disposal procedures for different categories of

products that may be labeled as PCM19, based on publicly available SDS.

Identifying Your PCM19: A Comparative Overview
The designation "PCM19" has been found in association with at least two distinct types of

chemical products: paraffinic oils and amine-based epoxy hardeners. Their properties and

associated hazards differ significantly, which directly impacts their disposal routes.
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Product Type
Common
Designations

Key Hazardous
Components

Primary Hazards

Paraffinic Oil
CMP 19, CITGO

Pacemaker® 19

Severely Hydrotreated

Paraffinic Oil

Generally low hazard.

May cause mild skin

or eye irritation.

Amine-Based Epoxy

Hardener
Epamine PC 19

Benzyl alcohol, 1,3-

Bis(aminomethyl)benz

ene (MXDA), 3-

aminomethyl-3,5,5-

trimethylcyclohexylami

ne

Corrosive, harmful if

inhaled or ingested,

can cause severe skin

burns and eye

damage, skin

sensitization, and is

harmful to aquatic life.

It is imperative to consult the manufacturer-specific SDS for the exact composition and safety

information of your product.

Step-by-Step Disposal Procedures
Disposal of chemical waste is regulated by federal, state, and local authorities. In the United

States, the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA) governs the management of hazardous waste.[1][2][3][4][5][6]

Laboratories must adhere to these regulations and their institution's specific hazardous waste

management plan.[7][8][9][10]

Disposal of Paraffinic Oil-Based PCM19
Used or unwanted paraffinic oils are typically managed as non-hazardous waste unless they

have been contaminated with a hazardous substance.

Immediate Safety Precautions:

Wear appropriate Personal Protective Equipment (PPE), including gloves and safety

glasses.

Avoid prolonged skin contact.
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Ensure adequate ventilation.

Disposal Protocol:

Containerization: Collect waste oil in a clearly labeled, leak-proof container. The container

must be compatible with the oil.

Labeling: Label the container as "Used Oil" or "Waste Oil." Include the date and contents.

Storage: Store the container in a designated satellite accumulation area, away from

incompatible materials.[10]

Disposal: Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed waste disposal contractor. Do not dispose of down the drain.

Disposal of Amine-Based Epoxy Hardener PCM19
Amine-based hardeners are considered hazardous waste due to their corrosive and toxic

properties.

Immediate Safety Precautions:

Wear chemical-resistant gloves, safety goggles, and a lab coat.

Work in a well-ventilated area, preferably a fume hood.

Have an eyewash station and safety shower readily accessible.

Disposal Protocol:

Do Not Mix: Do not mix amine-based hardener waste with other chemical waste streams

unless specifically instructed to do so by your EHS department.

Containerization: Collect the waste in a designated, compatible, and clearly labeled

hazardous waste container.

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name(s) of the contents, and the associated hazards (e.g., "Corrosive," "Toxic").[11]
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Storage: Keep the container tightly closed and store it in a designated satellite accumulation

area, segregated from incompatible materials like acids and oxidizers.[10][11]

Disposal: Contact your institution's EHS department for pickup and disposal. Never pour this

waste down the drain.[7]

For situations where small amounts of unused resin and hardener are present, they can be

mixed in the proper ratio and allowed to cure fully. The resulting inert solid can often be

disposed of as non-hazardous solid waste.[12][13][14][15][16] However, this should only be

done in a well-ventilated area and away from combustible materials, as the curing process can

generate heat.[15]

General Chemical Waste Disposal Workflow
The following diagram illustrates a general workflow for the proper disposal of laboratory

chemical waste. This process should be adapted to the specific requirements of your institution

and the nature of the chemical being disposed of.
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Caption: General workflow for laboratory chemical waste disposal.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet (SDS) for your product and follow all federal, state, local, and institutional

regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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